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The serine-glycine metabolic pathway is a critical nexus in cellular metabolism, particularly in
the context of rapidly proliferating cells such as those found in cancerous tissues. This pathway
not only provides the essential amino acids serine and glycine for protein synthesis but also
fuels one-carbon metabolism, which is vital for the biosynthesis of nucleotides, lipids, and for
maintaining cellular redox homeostasis.[1][2][3] The upregulation of this pathway is a hallmark
of many cancers, making it a promising target for therapeutic intervention.[4][5] This technical
guide provides a comprehensive analysis of the serine-glycine metabolic pathway, including its
core components, regulatory networks, quantitative data, and detailed experimental protocols
for its investigation.

Core Pathway and Key Enzymes

The de novo synthesis of serine originates from the glycolytic intermediate 3-phosphoglycerate
(3-PG) through a three-step enzymatic cascade.[3][6] Serine can then be reversibly converted
to glycine.

» Phosphoglycerate Dehydrogenase (PHGDH): This is the rate-limiting enzyme that catalyzes
the NAD+-dependent oxidation of 3-PG to 3-phosphohydroxypyruvate.[6][7]

o Phosphoserine Aminotransferase 1 (PSAT1): This enzyme catalyzes the transamination of 3-
phosphohydroxypyruvate to 3-phosphoserine, using glutamate as the amino group donor.[6]

[7]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1353324?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/40032043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7864012/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4294344/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3806315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7864012/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7092752/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7092752/
https://www.frontiersin.org/journals/genetics/articles/10.3389/fgene.2022.1084609/pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7092752/
https://www.frontiersin.org/journals/genetics/articles/10.3389/fgene.2022.1084609/pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Phosphoserine Phosphatase (PSPH): PSPH catalyzes the final step, the dephosphorylation

of 3-phosphoserine to produce serine.[6][7]

e Serine Hydroxymethyltransferase (SHMT1/2): These enzymes, located in the cytoplasm
(SHMT1) and mitochondria (SHMT?2), catalyze the reversible conversion of serine and
tetrahydrofolate (THF) to glycine and 5,10-methylenetetrahydrofolate (5,10-CH2-THF).[3][4]
This reaction is a major entry point for one-carbon units into the one-carbon metabolism

network.

e Glycine Decarboxylase Complex (GLDC): This mitochondrial enzyme complex can also
generate a one-carbon unit by catalyzing the cleavage of glycine.[2]

The overall flow of the pathway is depicted below:
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Core Serine-Glycine Metabolic Pathway

Regulation of the Serine-Glycine Metabolic Pathway

The activity of the serine-glycine metabolic pathway is tightly regulated by a complex network
of signaling pathways, oncogenes, and tumor suppressors, ensuring that the production of
serine and glycine meets the cell's metabolic demands.

» Transcriptional Regulation:

o MYC: The oncogene MYC can directly upregulate the expression of PHGDH and
SHMT1/2.[4][6]

o p53: The tumor suppressor p53 can suppress the expression of PHGDH.[6]
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o ATF4 and NRF2: The transcription factors ATF4 and NRF2, often activated under cellular
stress, can induce the expression of serine synthesis pathway enzymes.[6]

 Allosteric Regulation:

o Serine: Serine itself can act as a feedback inhibitor of PHGDH.

The intricate regulatory network is illustrated in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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